REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[CH:11]=[C:10]([C:13]([OH:15])=[O:14])[CH:9]=[CH:8]2.C(N(CC)CC)C.[C:23]([O:27][C:28](ON=C(C1C=CC=CC=1)C#N)=[O:29])([CH3:26])([CH3:25])[CH3:24]>O1CCCC1>[C:28]([NH:1][CH2:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[CH:11]=[C:10]([C:13]([OH:15])=[O:14])[CH:9]=[CH:8]2)([O:27][C:23]([CH3:26])([CH3:25])[CH3:24])=[O:29]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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NCC=1C=CC=C2C=CC(=CC12)C(=O)O
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Name
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Quantity
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0.038 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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0.068 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)ON=C(C#N)C1=CC=CC=C1
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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All was stirred at ambient temperature over 5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The solution was concentrated to half volume
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Type
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EXTRACTION
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Details
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extracted with diethylether
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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evaporated to dryness under reduced pressure
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Reaction Time |
5 h |
Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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C(=O)(OC(C)(C)C)NCC=1C=CC=C2C=CC(=CC12)C(=O)O
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 0.00017 mol | |
AMOUNT: MASS | 0.05 g | |
YIELD: CALCULATEDPERCENTYIELD | 68% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |